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Compound of Interest

Compound Name: Benzyl methyl malonate

Cat. No.: B104983

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl methyl malonate (CAS No. 52267-39-7) is a diester of malonic acid, featuring both a
benzyl and a methyl ester group.[1][2] Its chemical structure lends it to applications as a key
intermediate in organic synthesis, particularly in the pharmaceutical industry for the creation of
more complex molecular architectures.[3][4] A thorough understanding of its physical properties
is paramount for its effective handling, reaction optimization, and process scale-up. This
document provides a comprehensive overview of the core physical characteristics of Benzyl
methyl malonate, detailed experimental protocols for their determination, and a logical
workflow for property analysis.

Physical and Chemical Properties

The fundamental identifiers and physical properties of Benzyl methyl malonate are
summarized in the table below. These values have been compiled from various chemical data
sources and are presented for easy reference.
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Property Value Source(s)
3-0-benzyl 1-O-methyl

IUPAC Name _ [31[5]
propanedioate
Methyl benzyl malonate,

Synonyms Malonic acid benzyl methyl [1][6]
ester

CAS Number 52267-39-7 [1]1[3][5]

Molecular Formula C11H1204 [1112]131[5]

Molecular Weight 208.21 g/mol [2][3]I5]
Colorless to light yellow clear

Appearance o [2]
liquid

_ 1.15g/mL at 25 °C 1.164

Density [7111]

g/cm3
- , 125 °C at 0.5 mmHg 333.5 °C

Boiling Point [B171[1][8]
at 760 mmHg

Refractive Index (n20/D) 1.502 1.507 [B17111]

Flash Point >113 °C (>235 °F) 129.5°C [3] [1]

Vapor Pressure

0.000136 mmHg at 25 °C

[1]

Solubility

Slightly soluble in water

[3]

Experimental Workflow for Physical Property

Determination

The following diagram illustrates a logical workflow for the systematic characterization of the

physical properties of a Benzyl methyl malonate sample.
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Sample Analysis Workflow
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Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of Benzyl methyl malonate.

Experimental Protocols

The following sections provide generalized yet detailed methodologies for determining the key
physical properties of Benzyl methyl malonate. These protocols are based on standard
organic chemistry laboratory techniques.

Determination of Boiling Point via Vacuum Distillation

Given that Benzyl methyl malonate has a high boiling point at atmospheric pressure (333.5
°C), which can lead to decomposition, its boiling point is more accurately and safely determined
under reduced pressure.[1]

Objective: To measure the boiling point of Benzyl methyl malonate at a specific sub-
atmospheric pressure.

Apparatus:

e Round-bottom flask (25 or 50 mL)
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» Claisen adapter

e Thermometer with adapter

e Short path distillation head with condenser

e Receiving flask

e Vacuum pump, tubing, and pressure gauge (manometer)
¢ Heating mantle with stirrer

» Boiling chips or magnetic stir bar

Procedure:

o Setup: Assemble the distillation apparatus, ensuring all glassware is dry and joints are
properly sealed with vacuum grease.

o Sample Preparation: Place 10-15 mL of Benzyl methyl malonate into the round-bottom
flask along with a few boiling chips or a magnetic stir bar.

o System Evacuation: Connect the apparatus to the vacuum pump. Slowly and carefully
evacuate the system to the desired pressure (e.g., 0.5 mmHg).

e Heating: Begin gently heating the flask using the heating mantle while stirring.

e Equilibrium and Measurement: Observe the vapor temperature on the thermometer. The
boiling point is the stable temperature recorded when the liquid is boiling steadily and
condensate is actively dripping into the receiving flask. Record this temperature along with
the precise pressure from the manometer.

o Shutdown: Once the measurement is complete, remove the heating mantle and allow the
system to cool completely before slowly reintroducing air to the apparatus.

Determination of Density
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Objective: To accurately measure the mass per unit volume of Benzyl methyl malonate at a

specified temperature (e.g., 25 °C).

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (readable to £0.0001 g)

Constant temperature water bath

Thermometer

Syringe or pipette

Procedure:

Calibration: Clean and thoroughly dry the pycnometer. Weigh the empty pycnometer on the
analytical balance and record its mass (ma).

Filling with Water: Fill the pycnometer with deionized water and place it in the constant
temperature water bath set to 25 °C. Allow it to equilibrate for 15-20 minutes. Ensure the
water level is exactly at the calibration mark, removing any excess.

Weighing with Water: Remove the pycnometer from the bath, dry the exterior, and weigh it.
Record this mass (mz2). The mass of the water is (mz2 - m1). The precise volume of the
pycnometer can be calculated using the density of water at 25 °C.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with Benzyl methyl
malonate, place it in the 25 °C water bath to equilibrate, and adjust the volume to the mark.

Weighing with Sample: Remove the pycnometer, dry the exterior, and weigh it. Record this
mass (ms).

Calculation: The mass of the Benzyl methyl malonate sample is (ms - m1). The density (p)
is calculated as: p = (ms - m1) / (Volume of Pycnometer)

Determination of Refractive Index
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Objective: To measure the extent to which light is refracted when passing through Benzyl
methyl malonate, a characteristic property related to its purity.

Apparatus:

Abbe refractometer

Constant temperature water circulator (set to 20 °C)

Dropper or pipette

Ethanol and lens paper
Procedure:

» Calibration: Turn on the refractometer and the water circulator. Calibrate the instrument using
a standard of known refractive index (e.qg., distilled water).

o Sample Application: Open the prism of the refractometer. Using a clean dropper, place 2-3
drops of Benzyl methyl malonate onto the lower prism surface.

o Measurement: Close the prism gently. Look through the eyepiece and adjust the knobs until
the dividing line between the light and dark fields is sharp and centered on the crosshairs.

o Reading: Read the refractive index value from the instrument's scale. This is typically done
for the sodium D-line (589 nm) at 20 °C (n20/D).

o Cleaning: Clean the prism surfaces thoroughly with ethanol and lens paper immediately after
the measurement.

Assessment of Solubility

Objective: To qualitatively determine the solubility of Benzyl methyl malonate in water and
common organic solvents.

Apparatus:

o Test tubes and rack
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Graduated pipettes or cylinders

Vortex mixer

Procedure:

Setup: Label a series of test tubes for each solvent to be tested (e.g., Water, Ethanol,
Acetone, Diethyl Ether, Toluene).

Solvent Addition: Add 2 mL of a chosen solvent to its corresponding test tube.

Solute Addition: Add approximately 0.1 mL (2-3 drops) of Benzyl methyl malonate to the
solvent.

Mixing: Vigorously mix the contents of the test tube using a vortex mixer for 30 seconds.

Observation: Allow the mixture to stand and observe. Note whether the sample dissolves
completely (miscible), forms two distinct layers (immiscible/slightly soluble), or appears
cloudy (partially soluble). Record the observations. Based on its structure as an ester, it is
expected to be slightly soluble in polar solvents like water but readily soluble in common
organic solvents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benzyl methyl malonate | 52267-39-7 [chemnet.com]
2. Benzyl Methyl Malonate | CymitQuimica [cymitquimica.com]
3. Benzyl methyl malonate, 95% | Fisher Scientific [fishersci.ca]

4. Benzyl methyl malonate, 95% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b104983?utm_src=pdf-body
https://www.fishersci.ca/shop/products/benzyl-methyl-malonate-95-thermo-scientific/p-7039748
https://www.benchchem.com/product/b104983?utm_src=pdf-custom-synthesis
https://www.chemnet.com/cas/en/52267-39-7/benzyl-methyl-malonate.html
https://cymitquimica.com/products/3B-M0974/benzyl-methyl-malonate/
https://www.fishersci.ca/shop/products/benzyl-methyl-malonate-95-thermo-scientific/p-7039748
https://www.thermofisher.com/order/catalog/product/H59140.14
https://www.thermofisher.com/order/catalog/product/H59140.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. 1-Benzyl 3-methyl propanedioate | C11H1204 | CID 572135 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. scbt.com [scbt.com]

7. Benzyl methyl malonate 90 52267-39-7 [sigmaaldrich.com]

8. Benzyl methyl malonate - Benzene Compounds - Crysdot [crysdotllc.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Benzyl
Methyl Malonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104983#physical-properties-of-benzyl-methyl-
malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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